Cas no 874814-30-9 (2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl-)

2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl- structure
874814-30-9 structure
Product Name:2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl-
CAS No:874814-30-9
MF:C11H10ClN3
MW:219.670200824738
CID:720987
PubChem ID:53426283
Update Time:2025-04-19

2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,4-(4-chlorophenyl)-5-methyl-
    • 4-(4-CHLOROPHENYL)-5-METHYLPYRIMIDIN-2-AMINE
    • AKOS012856680
    • DTXSID30699163
    • 874814-30-9
    • Inchi: 1S/C11H10ClN3/c1-7-6-14-11(13)15-10(7)8-2-4-9(12)5-3-8/h2-6H,1H3,(H2,13,14,15)
    • InChI Key: DJHNKVOGWOVFQD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C(=CN=C(N)N=1)C

Computed Properties

  • Exact Mass: 219.05600
  • Monoisotopic Mass: 219.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.5

Experimental Properties

  • PSA: 51.80000
  • LogP: 3.26880
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